Cas no 90145-86-1 (Benzenamine, N-[(9,10-dihydro-2-phenanthrenyl)methylene]-4-methoxy-)

• Product Name: Benzenamine, N-[(9,10-dihydro-2-phenanthrenyl)methylene]-4-methoxy-
• CAS No: 90145-86-1
• MF: C₂₂H₁₉NO
• MW: 313.392365694046
• CID: 793212
• PubChem ID: 71430050
• Update Time: 2025-04-19

Benzenamine, N-[(9,10-dihydro-2-phenanthrenyl)methylene]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[(9,10-dihydro-2-phenanthrenyl)methylene]-4-methoxy-
• 1-(9,10-dihydrophenanthren-2-yl)-N-(4-methoxyphenyl)methanimine
• 90145-86-1
• DTXSID80848705
• (E)-1-(9,10-Dihydrophenanthren-2-yl)-N-(4-methoxyphenyl)methanimine

• Inchi： 1S/C22H19NO/c1-24-20-11-9-19(10-12-20)23-15-16-6-13-22-18(14-16)8-7-17-4-2-3-5-21(17)22/h2-6,9-15H,7-8H2,1H3/b23-15+
• InChI Key： QELUZBLSPJARMU-HZHRSRAPSA-N
• SMILES： O(C)C1C=CC(=CC=1)/N=C/C1C=CC2C3C=CC=CC=3CCC=2C=1

Computed Properties

• Exact Mass: 313.146664230g/mol
• Monoisotopic Mass: 313.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 21.6Ų